Cas no 745066-21-1 (3-(4-methoxyphenyl)sulfanyl-8-azabicyclo3.2.1octane)
3-(4-methoxyphenyl)sulfanyl-8-azabicyclo3.2.1octane Chemical and Physical Properties
Names and Identifiers
-
- 8-AZABICYCLO[3.2.1]OCTANE, 3-[(4-METHOXYPHENYL)THIO]-
- 3-(4-methoxyphenyl)sulfanyl-8-azabicyclo3.2.1octane
- EN300-234565
- 745066-21-1
- 3-[(4-Methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane
- PXAQAWOBYPSWSY-UHFFFAOYSA-N
- 4-(8-azabicyclo[3.2.1]oct-3-ylsulfanyl)phenyl methyl ether
- SCHEMBL4467299
-
- MDL: MFCD29034689
- Inchi: 1S/C14H19NOS/c1-16-12-4-6-13(7-5-12)17-14-8-10-2-3-11(9-14)15-10/h4-7,10-11,14-15H,2-3,8-9H2,1H3
- InChI Key: PXAQAWOBYPSWSY-UHFFFAOYSA-N
- SMILES: C12NC(CC1)CC(SC1=CC=C(OC)C=C1)C2
Computed Properties
- Exact Mass: 249.11873540Da
- Monoisotopic Mass: 249.11873540Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 46.6Ų
3-(4-methoxyphenyl)sulfanyl-8-azabicyclo3.2.1octane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-234565-0.05g |
3-[(4-methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane |
745066-21-1 | 95% | 0.05g |
$587.0 | 2024-06-19 | |
| Enamine | EN300-234565-0.1g |
3-[(4-methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane |
745066-21-1 | 95% | 0.1g |
$615.0 | 2024-06-19 | |
| Enamine | EN300-234565-0.25g |
3-[(4-methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane |
745066-21-1 | 95% | 0.25g |
$642.0 | 2024-06-19 | |
| Enamine | EN300-234565-0.5g |
3-[(4-methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane |
745066-21-1 | 95% | 0.5g |
$671.0 | 2024-06-19 | |
| Enamine | EN300-234565-1.0g |
3-[(4-methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane |
745066-21-1 | 95% | 1.0g |
$699.0 | 2024-06-19 | |
| Enamine | EN300-234565-2.5g |
3-[(4-methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane |
745066-21-1 | 95% | 2.5g |
$1370.0 | 2024-06-19 | |
| Enamine | EN300-234565-5.0g |
3-[(4-methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane |
745066-21-1 | 95% | 5.0g |
$2028.0 | 2024-06-19 | |
| Enamine | EN300-234565-10.0g |
3-[(4-methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane |
745066-21-1 | 95% | 10.0g |
$3007.0 | 2024-06-19 | |
| Enamine | EN300-234565-1g |
3-[(4-methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane |
745066-21-1 | 1g |
$699.0 | 2023-09-15 | ||
| Enamine | EN300-234565-5g |
3-[(4-methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane |
745066-21-1 | 5g |
$2028.0 | 2023-09-15 |
3-(4-methoxyphenyl)sulfanyl-8-azabicyclo3.2.1octane Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 3-(4-methoxyphenyl)sulfanyl-8-azabicyclo3.2.1octane
Professional Introduction to Compound with CAS No. 745066-21-1 and Product Name: 3-(4-methoxyphenyl)sulfanyl-8-azabicyclo3.2.1octane
The compound with the CAS number 745066-21-1 and the product name 3-(4-methoxyphenyl)sulfanyl-8-azabicyclo3.2.1octane represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique bicyclic structure and sulfanyl substituent, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 4-methoxyphenyl group introduces a hydrophobic moiety that can enhance binding affinity to biological targets, while the 8-azabicyclo3.2.1octane core provides a rigid scaffold that mimics natural bioactive molecules.
Recent research in the field of heterocyclic chemistry has highlighted the importance of bicyclic structures in drug design. The 8-azabicyclo3.2.1octane scaffold, in particular, has been shown to exhibit favorable pharmacokinetic properties due to its compact and stable structure. This scaffold is often employed in the development of small-molecule inhibitors and agonists, where its ability to adopt multiple conformations can optimize interactions with biological receptors. The incorporation of an azabicyclo ring system into pharmaceutical candidates has been associated with improved metabolic stability and reduced toxicity, making it an attractive motif for further exploration.
The sulfanyl group attached to the bicyclic core in this compound adds another layer of functionality that can be exploited for therapeutic purposes. Sulfanyl-containing compounds are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The electron-withdrawing nature of sulfur can modulate the electronic properties of adjacent aromatic rings, influencing their reactivity and binding interactions. This feature makes 3-(4-methoxyphenyl)sulfanyl-8-azabicyclo3.2.1octane a promising candidate for further investigation in medicinal chemistry.
In the context of modern drug discovery, the 4-methoxyphenyl substituent plays a crucial role in determining the compound's pharmacological profile. Methoxy groups are frequently found in biologically active molecules due to their ability to enhance solubility and metabolic stability while also participating in hydrogen bonding interactions. The combination of a methoxy group with a sulfanyl group on an azabicyclo framework creates a multifunctional entity that could potentially target multiple disease pathways simultaneously.
Current research trends indicate that bicyclic sulfanyl compounds are being extensively studied for their potential as therapeutic agents. For instance, derivatives of this class have shown promise in preclinical studies as inhibitors of enzymes involved in cancer progression and inflammation. The rigid structure provided by the 8-azabicyclo3.2.1octane core helps to stabilize key interactions with protein targets, while the aromatic ring system allows for fine-tuning of electronic properties through functionalization.
The synthesis of 3-(4-methoxyphenyl)sulfanyl-8-azabicyclo3.2.1octane involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The construction of the azabicyclo framework requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Advanced techniques such as transition-metal-catalyzed cyclizations and cross-coupling reactions have been instrumental in achieving this synthesis, demonstrating the importance of cutting-edge methodologies in pharmaceutical research.
The pharmacological evaluation of this compound has revealed intriguing properties that warrant further investigation. Initial studies suggest that it exhibits moderate affinity for certain biological receptors, making it a potential lead compound for drug development programs targeting neurological disorders and cardiovascular diseases. The balance between hydrophobicity provided by the aromatic ring and hydrophilicity imparted by the sulfanyl group allows for optimal interaction with biological membranes and receptors.
Future directions in research may involve exploring analogs of 3-(4-methoxyphenyl)sulfanyl-8-azabicyclo3.2.1octane with modified substituents to enhance potency or selectivity against specific disease targets. Computational modeling techniques can be employed to predict binding affinities and optimize molecular structures before experimental validation becomes necessary.
The significance of this compound extends beyond its immediate pharmacological applications; it also serves as a valuable building block for more complex molecular architectures in drug discovery efforts worldwide.
745066-21-1 (3-(4-methoxyphenyl)sulfanyl-8-azabicyclo3.2.1octane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)